5-Aminomethyl-2-(3-methyl-butyryl)-pyridine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 1-[5-(aminomethyl)pyridin-2-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C11H16N2O/c1-8(2)5-11(14)10-4-3-9(6-12)7-13-10/h3-4,7-8H,5-6,12H2,1-2H3
• InChI Key: VTTWARYSQIUGOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=NC=C(C=C1)CN

Description

5-Aminomethyl-2-(3-methyl-butyryl)-pyridine is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 4N hydrogen chloride in dioxane (0.5 mL) to a solution of 5-tert-butoxycarbonylaminomethyl-2-(3-methyl-butyryl)-pyridine (60 mg, 0.2 mmol) in anhydrous dichloromethane (2 mL) and stir the solution overnight. Concentrate in vacuo and partition the residue between saturated aqueous NaHCO3 and dichloromethane. Extract the aqueous phase with dichloromethane (2×15 mL) and EtOAc (2×15 mL). Dry the combined organic extracts over Na2SO4, filter and concentrate in vacuo to obtain the title compound (37 mg, 95%) that was used without any further purification.